Cas no 78693-31-9 (10,10'-Dihydroxy-7,7'-dimethoxy-3,3'-dimethyl-8,8'-bi[1H-naphtho[2,3-c]pyran]-1,1',6,6',9,9'-hexone)

• Product Name: 10,10'-Dihydroxy-7,7'-dimethoxy-3,3'-dimethyl-8,8'-bi[1H-naphtho[2,3-c]pyran]-1,1',6,6',9,9'-hexone
• CAS No: 78693-31-9
• MF: C₃₀H₁₈O₁₂
• MW: 570.456729412079
• CID: 1792990
• Update Time: 2024-11-26

10,10'-Dihydroxy-7,7'-dimethoxy-3,3'-dimethyl-8,8'-bi[1H-naphtho[2,3-c]pyran]-1,1',6,6',9,9'-hexone Chemical and Physical Properties

Names and Identifiers

• 10,10'-Dihydroxy-7,7'-dimethoxy-3,3'-dimethyl-8,8'-bi[1H-naphtho[2,3-c]pyran]-1,1',6,6',9,9'-hexone
• 3,4,3',4'-Bisdehydroxanthomegnin
• Bisdehydroxanthomegnin
• [8,8'-Bi-1H-naphtho[2,3-c]pyran]-1,1',6,6',9,9'-hexone, 10,10'-dihydroxy-7,7'-dimethoxy-3,3'-dimethyl-
• Fluzoparib Impurity 3

• Inchi： 1S/C30H18O12/c1-9-5-11-7-13-17(23(33)15(11)29(37)41-9)25(35)19(27(39-3)21(13)31)20-26(36)18-14(22(32)28(20)40-4)8-12-6-10(2)42-30(38)16(12)24(18)34/h5-8,33-34H,1-4H3
• InChI Key： XJPVLWVZQWRVSC-UHFFFAOYSA-N
• SMILES： COC1C(=O)C2C(=C(C3C(=O)OC(C)=CC=3C=2)O)C(=O)C=1C1C(=O)C2C(=CC3=C(C=2O)C(=O)OC(C)=C3)C(=O)C=1OC

Computed Properties

• Exact Mass: 570.08
• Monoisotopic Mass: 570.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 3
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180A^2
• XLogP3: 0.484

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• Boiling Point: 882.2±65.0 °C(Predicted)
• pka: 3.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isochromanequinones Isochromanequinones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isochromanequinones